Cas no 173278-51-8 (2(1H)-Pyridinone,3-mercapto-)

• Product Name: 2(1H)-Pyridinone,3-mercapto-
• CAS No: 173278-51-8
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 111568
• PubChem ID: 10606752
• Update Time: 2025-11-04

2(1H)-Pyridinone,3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-mercapto-
• 2(1H)-Pyridinone,3-mercapto-(9CI)
• 3-Mercaptopyridin-2(1H)-one
• AKOS006375614
• SCHEMBL1172507
• mercaptopyridone
• 173278-51-8
• 3-sulfanyl-1H-pyridin-2-one
• 3-Mercaptopyridin-2-ol

• Inchi： 1S/C5H5NOS/c7-5-4(8)2-1-3-6-5/h1-3,8H,(H,6,7)
• InChI Key： CFQVMMFFPCCTPS-UHFFFAOYSA-N
• SMILES： SC1=CC=CNC1=O

Computed Properties

• Exact Mass: 127.00925
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 2(1H)-Pyridinone,3-mercapto-

Comprehensive Overview of 2(1H)-Pyridinone,3-mercapto- (CAS No. 173278-51-8): Properties, Applications, and Research Insights

2(1H)-Pyridinone,3-mercapto- (CAS No. 173278-51-8) is a heterocyclic compound featuring a pyridinone core with a thiol (-SH) functional group at the 3-position. This unique structure endows it with versatile chemical reactivity, making it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. The compound's 3-mercapto moiety is particularly noteworthy, as it facilitates nucleophilic reactions, metal coordination, and oxidative transformations, aligning with modern trends in green chemistry and sustainable catalysis.

In recent years, the demand for sulfur-containing heterocycles like 2(1H)-Pyridinone,3-mercapto- has surged due to their prominence in drug discovery. Researchers highlight its potential as a building block for kinase inhibitors and antiviral agents, addressing global health challenges such as emerging viral infections. Computational studies (AI-driven molecular docking) further suggest its affinity for enzymatic targets, a topic frequently searched in academic databases like PubMed and SciFinder.

From an industrial perspective, CAS No. 173278-51-8 is explored for its role in functionalized polymers and chelating agents. Its ability to form stable complexes with transition metals (e.g., Cu²⁺, Zn²⁺) is leveraged in catalysis and corrosion inhibition, areas gaining traction in renewable energy systems. Environmental scientists also investigate its degradation pathways, responding to public interest in eco-friendly chemical design.

Synthetic routes to 2(1H)-Pyridinone,3-mercapto- often involve microwave-assisted reactions or one-pot methodologies, reflecting the shift toward energy-efficient processes. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for purity assessment, a common query among quality control professionals. Regulatory compliance (e.g., REACH) and safety data sheets (SDS) are also emphasized, catering to industry stakeholders.

Emerging applications include its use in bioimaging probes and nanomaterial functionalization, where the thiol group enables surface modification. These innovations align with trends in precision medicine and nanotechnology, frequently searched topics in interdisciplinary research. Patent analyses reveal growing IP activity around derivatives of CAS No. 173278-51-8, underscoring its commercial potential.

In summary, 2(1H)-Pyridinone,3-mercapto- exemplifies the convergence of structural versatility and application diversity. Its relevance to drug development, advanced materials, and environmental sustainability ensures continued scientific and industrial interest. For researchers, suppliers, or regulatory bodies, understanding this compound's multifaceted roles is essential in navigating modern chemical landscapes.